N-(1-cyano-1-propylbutyl)-2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]acetamide

• IUPAC Name: N-(4-cyanoheptan-4-yl)-2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C20H25N3OS/c1-4-9-20(14-21,10-5-2)23-18(24)12-17-13-25-19(22-17)16-8-6-7-15(3)11-16/h6-8,11,13H,4-5,9-10,12H2,1-3H3,(H,23,24)
• InChI Key: DWTGQCWJHFDXAI-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)(C#N)NC(=O)CC1=CSC(=N1)C2=CC=CC(=C2)C
• Molecular Formula: C20H25N3OS
• Molecular Weight: 355.5 g/mol

Description

N-(1-cyano-1-propylbutyl)-2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]acetamide, also known as CP-945,598, is a potent and selective antagonist of the cannabinoid CB1 receptor. It was first synthesized by Pfizer in 2001, and has since been the subject of numerous scientific studies.

Mechanism of Action

N-(1-cyano-1-propylbutyl)-2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]acetamide acts as a competitive antagonist of the CB1 receptor, blocking the binding of endogenous cannabinoids such as anandamide and 2-arachidonoylglycerol. This results in a decrease in the activity of the CB1 receptor, which is involved in the regulation of appetite, mood, and pain perception.
Biochemical and Physiological Effects:
N-(1-cyano-1-propylbutyl)-2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce food intake and body weight in animal models, suggesting a potential role in the treatment of obesity. It has also been shown to reduce anxiety-like behavior in animal models, suggesting a potential role in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of N-(1-cyano-1-propylbutyl)-2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]acetamide is its high selectivity for the CB1 receptor, which allows for precise modulation of the receptor's activity. However, one limitation is its relatively short half-life, which requires frequent dosing in animal models.

Future Directions

For research on N-(1-cyano-1-propylbutyl)-2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]acetamide include investigating its potential therapeutic applications in the treatment of obesity, addiction, and anxiety disorders. Additionally, further research is needed to elucidate the precise mechanisms underlying its effects on appetite, mood, and pain perception.

Synthesis Methods

The synthesis of N-(1-cyano-1-propylbutyl)-2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]acetamide involves a multi-step process, starting with the reaction of 3-methylbenzothiazol-2-amine with ethyl 2-bromoacetate to form an intermediate. This intermediate is then reacted with n-butyl lithium to form a lithium salt, which is then reacted with 1-bromo-3-chloropropane to form the final product.

Scientific Research Applications

N-(1-cyano-1-propylbutyl)-2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]acetamide has been used extensively in scientific research to investigate the role of the CB1 receptor in various physiological processes. It has been shown to have potential therapeutic applications in the treatment of obesity, addiction, and anxiety disorders.